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Compound of Interest

Compound Name: 2-Ethoxy-5-(trifluoromethyl)aniline

Cat. No.: B188868

Literature Review: 2-Ethoxy-5-
(trifluoromethyl)aniline

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a literature review for 2-Ethoxy-5-(trifluoromethyl)aniline
(CAS No. 2713-73-7). Despite a comprehensive search of scientific databases and patent
literature, there is a notable scarcity of detailed published information specifically concerning
this compound. While it is available commercially for research purposes, extensive studies
detailing its synthesis, reaction protocols, quantitative biological data, and specific applications
in drug development are not readily available in the public domain.

Much of the available literature focuses on the closely related analogue, 2-Methoxy-5-
(trifluoromethyl)aniline. While some general properties can be inferred from this related
compound, it is crucial to note that direct experimental data for the ethoxy derivative is lacking.

Physicochemical Properties

Based on its chemical structure and information from suppliers, the following properties of 2-
Ethoxy-5-(trifluoromethyl)aniline can be summarized.
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Property Value Source
CAS Number 2713-73-7 [1]
Molecular Formula CoH10F3NO [1]
Molecular Weight 205.18 g/mol [1]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Ethoxy-5-
(trifluoromethyl)aniline are not available in the reviewed literature. It is plausible that its
synthesis would follow a similar pathway to its methoxy analogue, which typically involves the
reduction of a corresponding nitrobenzene precursor. A hypothetical synthesis pathway is
outlined below.

Nitration Reduction
(1-Eth0xy»4-(trifluoromethyl)benzene)—(e—'gM)—>(2»Nitro-l»ethoxy»4-(trifluoromethyl)benzene)—(e—'gM]—>(2»Ethoxy-S»(triquoromethyl)aniline)

Click to download full resolution via product page
Caption: Hypothetical synthesis of 2-Ethoxy-5-(trifluoromethyl)aniline.

Disclaimer: This pathway is speculative and not based on a published experimental protocol for

this specific compound.

Potential Applications in Drug Development

The trifluoromethyl group is a key structural motif in many modern pharmaceuticals. Its
presence can significantly enhance properties such as metabolic stability, lipophilicity, and
binding affinity to biological targets. Aniline derivatives are also common starting materials in
the synthesis of a wide range of bioactive molecules.

Given these characteristics, 2-Ethoxy-5-(trifluoromethyl)aniline is a potential building block
for the synthesis of novel therapeutic agents. However, without specific biological data, its role
in drug development remains theoretical.
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Logical Relationship of Trifluoromethylated Anilines
in Medicinal Chemistry

The general importance of trifluoromethylated anilines as intermediates in the synthesis of
pharmaceuticals and agrochemicals is well-established. The following diagram illustrates this
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Caption: Potential applications of trifluoromethylaniline derivatives.

Conclusion

There is a significant gap in the scientific literature regarding the specific properties and
applications of 2-Ethoxy-5-(trifluoromethyl)aniline. While its structural features suggest
potential utility in medicinal chemistry and materials science, there is a clear need for further
research to elucidate its chemical reactivity, biological activity, and to develop detailed
experimental protocols for its synthesis and use. Researchers interested in this compound
should consider conducting foundational studies to characterize it thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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